Cas no 1202-25-1 (Methyl 4-(dimethylamino)benzoate)

• Product Name: Methyl 4-(dimethylamino)benzoate
• CAS No: 1202-25-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00014905
• CID: 83499
• PubChem ID: 70994
• Update Time: 2025-06-28

Methyl 4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(dimethylamino)benzoate
• 4-Dimethylaminobenzoic acid methyl ester
• Methyl 4-dimethylaminobenzoate
• Benzoic acid,4-(dimethylamino)-,methyl ester
• Benzoic acid,p-(dimethylamino)-,methyl ester
• methyl (4-N,N-dimethylamino)benzoate
• methyl p-(N,N-dimethylamino)benzoate
• methyl p-dimethylaminobenzoate
• p-Dimethylaminobenzoic acid,methyl ester
• Benzoic acid, 4-(dimethylamino)-, methyl ester
• Methyl p-(dimethylamino)benzoate
• DBQGARDMYOMOOS-UHFFFAOYSA-N
• Benzoic acid, p-(dimethylamino)-, methyl ester
• Methyl 4-(N,N-dimethylamino)benzoate
• Methyl4-dimethylaminobenzoate
• p-Dimethylaminobenzoic acid, methyl ester
• FS-3918
• methyl 4-(dimethylamino) benzoate
• FT-0628633
• NSC64685
• 4-(dimethylamino)-2-methyl-benzoate
• CHEMBL3098157
• A804472
• SCHEMBL64502
• Z18417863
• MFCD00014905
• NS00023908
• AKOS002314496
• DTXSID30152728
• EINECS 214-863-8
• NSC 64685
• InChI=1/C10H13NO2/c1-11(2)9-6-4-8(5-7-9)10(12)13-3/h4-7H,1-3H
• 1202-25-1
• Q63392583
• CS-W017264
• SY106372
• 4-(dimethylamino)benzoic acid methyl ester
• NSC-64685
• 4-(CH3)2NC6H4COOCH3
• W12324
• W-108482
• METHYL-4-DIMETHYL AMINOBENZOATE
• ALBB-023273
• aniline, 4-methoxycarbonyl-N,N-dimethyl-

• MDL： MFCD00014905
• Inchi： 1S/C10H13NO2/c1-11(2)9-6-4-8(5-7-9)10(12)13-3/h4-7H,1-3H3
• InChI Key： DBQGARDMYOMOOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N(C)C)=O
• BRN： 2209703

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.1248 (rough estimate)
• Melting Point: 100-102°C
• Boiling Point: 311.75°C (rough estimate)
• Flash Point: 112.6°C
• Refractive Index: 1.5150 (estimate)
• PSA: 29.54000
• LogP: 1.53920
• Solubility: Not determined

Methyl 4-(dimethylamino)benzoate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(dimethylamino)benzoate

Methyl 4-(dimethylamino)benzoate (CAS No. 1202-25-1): A Comprehensive Overview

Methyl 4-(dimethylamino)benzoate, identified by the chemical formula C₁₀H₁₃NO₂ and assigned the CAS number 1202-25-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of p-dimethylaminobenzoic acid has garnered attention due to its versatile applications and potential in various scientific domains.

The molecular structure of Methyl 4-(dimethylamino)benzoate features a benzoate moiety linked to a dimethylamino group, which imparts unique chemical properties and reactivity. The presence of the dimethylamino group enhances the compound's basicity and solubility in polar solvents, making it a valuable intermediate in synthetic chemistry. Its stability under various conditions further solidifies its utility in both laboratory and industrial settings.

In recent years, Methyl 4-(dimethylamino)benzoate has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a preferred choice for medicinal chemists.

One of the most compelling aspects of Methyl 4-(dimethylamino)benzoate is its biological activity. Preliminary studies have suggested that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. These findings have prompted further investigation into its potential as a therapeutic agent. Additionally, the compound's structural similarity to known bioactive molecules has led researchers to explore its role in drug design and development.

The synthesis of Methyl 4-(dimethylamino)benzoate can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity. Common methods include esterification of p-dimethylaminobenzoic acid with methanol in the presence of an acid catalyst, or through condensation reactions involving dimethylaniline and methyl acetoacetate. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making Methyl 4-(dimethylamino)benzoate more accessible for research purposes.

The compound's solubility profile is another critical factor influencing its applications. Methyl 4-(dimethylamino)benzoate demonstrates good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and formulations. This property is particularly advantageous in pharmaceutical formulations where solvent compatibility is essential for drug delivery systems.

In the realm of material science, Methyl 4-(dimethylamino)benzoate has been investigated for its potential use in polymer additives and coatings. Its ability to enhance thermal stability and mechanical properties makes it a candidate for improving the performance of polymers used in high-performance applications. Furthermore, its compatibility with other functional groups allows for tailored modifications, expanding its utility in material engineering.

The environmental impact of Methyl 4-(dimethylamino)benzoate is also a subject of interest. Studies have examined its degradation pathways and ecotoxicological profile to assess its environmental footprint. While preliminary data suggest that the compound is relatively stable under normal conditions, further research is needed to fully understand its long-term environmental behavior. Responsible handling and disposal practices are recommended to minimize any potential ecological impact.

Future research directions for Methyl 4-(dimethylamino)benzoate include exploring its role in drug discovery and development, particularly in targeting neurological disorders. The compound's interaction with biological targets such as enzymes and receptors remains an area ripe for investigation. Additionally, advancements in computational chemistry may provide new insights into its molecular interactions and pharmacological effects.

In conclusion, Methyl 4-(dimethylamino)benzoate (CAS No. 1202-25-1) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique chemical properties, biological activity, and synthetic versatility make it a valuable asset in pharmaceutical research, material science, and industrial chemistry. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.